Cas no 2229440-18-8 (4-(aminomethyl)-4-(2-ethylphenyl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(2-ethylphenyl)cyclohexan-1-ol
• CAS No: 2229440-18-8
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5914089
• PubChem ID: 165881356
• Update Time: 2025-05-20

4-(aminomethyl)-4-(2-ethylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(2-ethylphenyl)cyclohexan-1-ol
• EN300-1807839
• 2229440-18-8

• Inchi： 1S/C15H23NO/c1-2-12-5-3-4-6-14(12)15(11-16)9-7-13(17)8-10-15/h3-6,13,17H,2,7-11,16H2,1H3
• InChI Key： KDOIRIOYUKZUPV-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(C2C=CC=CC=2CC)CC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(aminomethyl)-4-(2-ethylphenyl)cyclohexan-1-ol

Introduction to 4-(aminomethyl)-4-(2-ethylphenyl)cyclohexan-1-ol (CAS No: 2229440-18-8)

4-(aminomethyl)-4-(2-ethylphenyl)cyclohexan-1-ol, identified by the CAS number 2229440-18-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexane core substituted with an aminomethyl group and a 2-ethylphenyl moiety, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular design. The presence of both amino and phenyl functional groups suggests versatile reactivity, making it a valuable candidate for further exploration in medicinal chemistry.

The structural attributes of 4-(aminomethyl)-4-(2-ethylphenyl)cyclohexan-1-ol contribute to its potential utility as an intermediate in the synthesis of more complex pharmacophores. The cyclohexane ring provides a rigid scaffold, while the 2-ethylphenyl group introduces lipophilicity and electronic modulation. The aminomethyl group, on the other hand, serves as a nucleophilic site for further functionalization, enabling the construction of peptidomimetics or bioconjugates. Such structural features are highly coveted in the development of novel therapeutic agents targeting various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 4-(aminomethyl)-4-(2-ethylphenyl)cyclohexan-1-ol interacts with biological targets. Studies utilizing molecular dynamics simulations have revealed that this compound can adopt multiple conformations, which may influence its binding affinity and selectivity. The flexibility of the cyclohexane ring, coupled with the planar nature of the 2-ethylphenyl group, allows for favorable interactions with protein binding pockets. These insights are crucial for optimizing lead compounds during the drug development process.

In parallel, experimental investigations have begun to elucidate the pharmacological properties of 4-(aminomethyl)-4-(2-ethylphenyl)cyclohexan-1-ol. Initial in vitro assays have demonstrated moderate affinity for certain enzyme targets, suggesting potential therapeutic activity in areas such as inflammation and neurodegeneration. The aminomethyl group, in particular, has been identified as a key pharmacophoric element that can modulate receptor interactions. Further studies are underway to refine its chemical structure and evaluate its efficacy in preclinical models.

The synthesis of 4-(aminomethyl)-4-(2-ethylphenyl)cyclohexan-1-ol presents an intriguing challenge due to its complex stereochemistry. Traditional synthetic routes involve multi-step sequences requiring precise control over reaction conditions to achieve high enantiopurity. Recent innovations in asymmetric catalysis have provided new methodologies for constructing chiral centers efficiently. These advancements not only streamline the synthetic process but also improve scalability, which is essential for industrial applications.

The role of 4-(aminomethyl)-4-(2-ethylphenyl)cyclohexan-1-ol in medicinal chemistry extends beyond its use as an intermediate. Its unique structural motif has inspired the design of derivatives with enhanced pharmacological profiles. For instance, modifications to the 2-ethylphenyl group have led to compounds with improved solubility and metabolic stability. Such derivatives are being evaluated for their potential as lead candidates in clinical trials targeting neurological disorders.

The growing interest in 4-(aminomethyl)-4-(2-ethylphenyl)cyclohexan-1-ol underscores its significance as a building block in modern drug discovery. As research progresses, new applications and functionalities are likely to emerge, further solidifying its place in the pharmaceutical landscape. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.